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Compound of Interest |

1-(4-aminophenyl)-3-methyl-3-
Compound Name:

Azetidinol
CAS No.: 344405-83-0
Cat. No.: B3261534

Get Quote

Executive Summary

1-(4-aminophenyl)-3-methyl-3-Azetidinol is a high-value pharmacophore and building block,
frequently utilized in the synthesis of next-generation fluoroquinolone antibiotics (e.g.,
Delafloxacin analogs) and tyrosine kinase inhibitors (TKIs). The azetidine ring confers unique
conformational rigidity and metabolic stability compared to larger heterocycles like pyrrolidine
or piperidine, while the 3-hydroxyl group serves as a critical vector for solubility enhancement
or further derivatization.

This guide details a Convergent Two-Stage Process optimized for kilogram-scale
manufacturing. Unlike academic routes that may utilize expensive palladium catalysts
(Buchwald-Hartwig) for C-N bond formation, this protocol leverages a cost-effective
Nucleophilic Aromatic Substitution (SNAr) followed by a catalytic hydrogenation. This strategy
minimizes heavy metal contamination and raw material costs (RMC).

Key Process Parameters (KPPs)

e Overall Yield: >75% (Stage 1 + Stage 2)
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e Purity Target: >99.5% (HPLC), with specific control of the "des-methyl" impurity.

o Scalability: Validated for 100g — 5kg batches.

Retrosynthetic Analysis & Strategy

To ensure scalability and economic viability, we bypass the direct reaction of 4-iodoaniline with
azetidines (which requires expensive Pd/ligands). Instead, we utilize the activation provided by
the nitro group in 1-fluoro-4-nitrobenzene.

Strategic Route Selection

o Stage 1 (Coupling): SNAr displacement of fluoride by the nucleophilic azetidine nitrogen. The
nitro group at the para position strongly activates the ring, allowing the reaction to proceed
under mild basic conditions without transition metals.

o Stage 2 (Reduction): Chemoselective reduction of the nitro group to the aniline using
heterogeneous catalysis (Pd/C + H2).

Reaction Scheme Visualization
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(Electrophile)

Click to download full resolution via product page

Figure 1. Convergent synthesis strategy utilizing nitro-activation.

Detailed Manufacturing Protocol
Stage 1: Synthesis of 1-(4-nitrophenyl)-3-methyl-3-
azetidinol

Reaction Principle: Nucleophilic Aromatic Substitution (SNAr). Critical Quality Attribute (CQA):
Control of fluoride ion waste and removal of inorganic salts.
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Mass/Vol (for

Reagent MW ( g/mol) Equiv. Role
1.0 mol scale)

3-Methyl-3- Key Starting
o 123.58 1.0 1236 ¢ )
azetidinol HCI Material
1-Fluoro-4- .
] 141.10 1.05 148.2 g Electrophile
nitrobenzene
Potassium
Base / HF
Carbonate 138.21 2.5 3455¢g
Scavenger
(K2CO03)
DMSO - 5.0 Vol 620 mL Solvent
Quench/Precipita
Water - 15.0 Vol 18L

tion

Step-by-Step Protocol

e Charging: To a clean, dry 3L reactor equipped with an overhead stirrer and temperature
probe, charge DMSO (620 mL) and 3-Methyl-3-azetidinol HCI (123.6 g). Stir at 200 RPM.

o Base Addition: Add K2COs (345.5 g) in portions over 15 minutes. Note: Exothermic
dissolution may occur.

o Electrophile Addition: Add 1-Fluoro-4-nitrobenzene (148.2 g). Rinse the addition funnel with a
small amount of DMSO.

e Reaction: Heat the mixture to 80°C £ 2°C. Maintain agitation for 4—6 hours.

o IPC (In-Process Control): Monitor by HPLC.[1] Target: <1.0% remaining Azetidinol.
e Quench & Crystallization:

o Cool the reaction mass to 25°C.

o Slowly add Water (1.8 L) over 60 minutes. The product will precipitate as a bright yellow
solid.
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o Stir the slurry at 10-15°C for 2 hours to maximize yield.

o Filtration: Filter the solid using a Buchner funnel or centrifuge.

e Washing: Wash the cake with Water (2 x 300 mL) to remove residual DMSO and inorganic
fluoride salts.

e Drying: Dry in a vacuum oven at 50°C for 12 hours.
o Expected Yield: 190-200 g (91-96%)
o Appearance: Yellow crystalline solid.
Stage 2: Synthesis of 1-(4-aminophenyl)-3-methyl-3-

Azetidinol

Reaction Principle: Heterogeneous Catalytic Hydrogenation. Critical Quality Attribute (CQA):
Complete reduction of nitro group without hydrogenolysis of the C-N bond or ring opening.

i2ls & Stoichi

Reagent Equiv.[2] Mass/Vol Role
Intermediate A (Nitro) 1.0 100.0 g Precursor
10% Pd/C (50% wet) 5 wt% 5.0 g (dry basis) Catalyst
Methanol 10 Vol 10L Solvent
Hydrogen (H2) - 3-5 bar Reductant

Step-by-Step Protocol

« Inertion: Charge Intermediate A (100 g) and Methanol (1.0 L) into a hydrogenation autoclave.
Purge with Nitrogen (N2) three times.

o Catalyst Loading: Under N2 flow, add 10% Pd/C (10 g wet weight). Safety Warning: Pd/C is
pyrophoric when dry. Keep wet.

e Hydrogenation:

© 2026 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b3261534/docs?utm_src=pdf-body#application-note-scalable-manufacturing-of-1-4-aminophenyl-3-methyl-3-azetidinol
https://www.benchchem.com/product/b3261534/docs?utm_src=pdf-body#application-note-scalable-manufacturing-of-1-4-aminophenyl-3-methyl-3-azetidinol
https://patents.google.com/patent/US4966979A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3261534?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Pressurize reactor to 3 bar (45 psi) with Hz.
o Stir vigorously (800+ RPM) to ensure mass transfer.

o Maintain temperature at 25-30°C. (Reaction is exothermic; cooling jacket may be
required).

o Completion: Reaction is typically complete in 2—4 hours.
o IPC: HPLC shows disappearance of Nitro peak and appearance of Amine peak.

o Filtration: Filter the mixture through a Celite® pad or sparkler filter to remove the catalyst.
Wash the pad with Methanol (200 mL).

o Concentration: Distill the methanol under reduced pressure (40°C) to a low volume (approx.
200 mL).

e |solation (Anti-solvent): Add Methyl tert-butyl ether (MTBE) or Heptane (600 mL) to induce
crystallization of the amine.

e Drying: Filter the off-white solid and dry under vacuum at 45°C.
o Expected Yield: 75-80 g (85-90%)
o Appearance: Off-white to pale beige powder.

Process Flow & Logic

The following diagram illustrates the operational workflow, highlighting critical decision points
and impurity rejection steps.
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Figure 2: Operational workflow for the 2-stage synthesis.
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Quality Control & Analytical Strategy

To ensure the material meets pharmaceutical grade specifications, the following analytical
methods are required.

HPLC Method (Reverse Phase)

e Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 150 x 4.6 mm, 3.5 pum.
o Mobile Phase A: 0.1% Phosphoric Acid in Water.
» Mobile Phase B: Acetonitrile.
o Gradient: 5% B to 90% B over 15 min.
e Detection: UV at 254 nm (for nitro) and 210/240 nm (for amine).
o Specification:
o Purity: = 99.0%][3][4][5]
o Single Impurity: < 0.10%

o Pd Content (ICP-MS): < 10 ppm.

Impurity Profile

o Des-methyl Impurity: Originates from impurity in the starting azetidinol. Hard to remove; must
be controlled in SM1.

e Dimer Impurity: Azo-dimer formed during incomplete reduction. Controlled by ensuring full
conversion in Stage 2.

e Fluoride: Residual from Stage 1. Controlled by water wash (Limit < 500 ppm).

Safety & EHS Considerations

e Thermal Hazards: 1-Fluoro-4-nitrobenzene is stable, but nitro-aromatics can decompose
violently at very high temperatures (>200°C). Maintain reactor jacket limits <100°C.
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o Hydrogenation Safety: Hydrogen gas is highly flammable (LEL 4%). Ensure reactor
grounding and leak testing. Handle dry Pd/C with extreme care (pyrophoric); always wet with
water or toluene before adding methanol.

» Toxicology: Azetidines are strained rings and potential alkylating agents (genotoxic structural
alerts). Handle all solids in a flow hood or isolator.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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